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Methyl4-[3-(allylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]benzoate Methyl4-[3-(allylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]benzoate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0943575
InChI: InChI=1S/C21H18N4O3S/c1-3-12-29-21-23-19-17(24-25-21)15-6-4-5-7-16(15)22-18(28-19)13-8-10-14(11-9-13)20(26)27-2/h3-11,18,22H,1,12H2,2H3
SMILES: COC(=O)C1=CC=C(C=C1)C2NC3=CC=CC=C3C4=C(O2)N=C(N=N4)SCC=C
Molecular Formula: C21H18N4O3S
Molecular Weight: 406.5 g/mol

Methyl4-[3-(allylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]benzoate

CAS No.:

Cat. No.: VC0943575

Molecular Formula: C21H18N4O3S

Molecular Weight: 406.5 g/mol

* For research use only. Not for human or veterinary use.

Methyl4-[3-(allylthio)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl]benzoate -

Specification

Molecular Formula C21H18N4O3S
Molecular Weight 406.5 g/mol
IUPAC Name methyl 4-(3-prop-2-enylsulfanyl-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepin-6-yl)benzoate
Standard InChI InChI=1S/C21H18N4O3S/c1-3-12-29-21-23-19-17(24-25-21)15-6-4-5-7-16(15)22-18(28-19)13-8-10-14(11-9-13)20(26)27-2/h3-11,18,22H,1,12H2,2H3
Standard InChI Key KPVFHZRVJRXXEF-UHFFFAOYSA-N
SMILES COC(=O)C1=CC=C(C=C1)C2NC3=CC=CC=C3C4=C(O2)N=C(N=N4)SCC=C
Canonical SMILES COC(=O)C1=CC=C(C=C1)C2NC3=CC=CC=C3C4=C(O2)N=C(N=N4)SCC=C

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